Cas no 590-00-1 (Potassium sorbate)

• Product Name: Potassium sorbate
• CAS No: 590-00-1
• MF: C₆H₇KO₂
• MW: 150.216882944107
• CID: 38569
• Update Time: 2025-08-05

Potassium sorbate Chemical and Physical Properties

Names and Identifiers

• Potassium sorbate
• 2,4-Hexadienoic acid, potassium salt, (E,E)-
• potassium (E,E)-hexa-2,4-dienoate
• (E,E)-hexadienoic acid, potassium salt
• Potassium sarbate
• 2,4-potassium hexadienoic acid
• 2,4-Hexadienoic acid potassium salt
• 2,4-Potassium Sorbate
• POTASSIUM SORBATE,FOOD GRADE
• bbpowder
• POTASSIUM SORBATE FCCIV
• PotassiumSorbateC6H7KO2
• potssium sorbate
• sorbistat-k
• sorbistat-potassium
• 湖北山梨酸钾生产厂家
• Sorbic acid potassium salt
• Potassium 2,4-hexadienoate
• Sorbistat potassium
• Potassium (E,E)-sorbate
• potassium (2E,4E)-hexa-2,4-dienoate
• BB Powder
• Potassium sorbate (E)
• Caswell No. 701C
• Potassium Sorbate [USAN]
• Potassium (E,E)-2,4-hexadienoate
• Sorbic acid, potassium salt
• FEMA No. 2921
• Potassium sorbate [NF]
• 2,4-Hexadienoic acid, p

• MDL： MFCD00016546
• Inchi： 1S/C6H8O2.K/c1-2-3-4-5-6(7)8;/h2-5H,1H3,(H,7,8);/q;+1/p-1/b3-2+,5-4+;
• InChI Key： CHHHXKFHOYLYRE-STWYSWDKSA-M
• SMILES： [K+].[O-]C(/C=C/C=C/C)=O

Computed Properties

• Exact Mass: 150.00800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 127
• Topological Polar Surface Area: 40.1

Experimental Properties

• Density: 1.3630
• Melting Point: 270ºC
• Solubility: H2O: 1 M at 20 °C, clear, colorless to faintly yellow
• PSA: 40.13000
• LogP: -0.13140
• FEMA: 2921 | POTASSIUM SORBATE

Potassium sorbate Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：WG2170000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Other Chemical Reagents Organic Metal Reagents

Additional information on Potassium sorbate

Professional Introduction to Potassium sorbate (CAS No. 590-00-1)

Potassium sorbate, a widely recognized and utilized compound with the chemical formula K(C₆H₇O₂)₂, is identified by its CAS number 590-00-1. This white crystalline powder is a potassium salt derived from sorbic acid, a natural organic compound found in various fruits. Its applications span across multiple industries, particularly in the food and pharmaceutical sectors, due to its excellent preservative properties. This introduction delves into the multifaceted aspects of Potassium sorbate, emphasizing its chemical properties, industrial significance, and recent advancements in research.

The primary function of Potassium sorbate as a preservative lies in its ability to inhibit the growth of mold, yeast, and bacteria. This property is attributed to its mechanism of action, which involves disrupting the cellular respiration process in microorganisms. By doing so, it effectively extends the shelf life of food products while maintaining their quality and safety. The compound's efficacy has been extensively studied and validated through numerous scientific experiments and real-world applications.

In the realm of food preservation, Potassium sorbate is an indispensable ingredient. It is commonly used in a variety of food products, including cheese, wine, baked goods, and personal care items. Its compatibility with a wide range of pH levels makes it suitable for acidic as well as neutral environments. This versatility has positioned it as a preferred choice for manufacturers seeking reliable preservation solutions. Moreover, its safety profile has been thoroughly evaluated by regulatory agencies worldwide, reinforcing its status as a trusted additive.

Recent research has shed new light on the potential applications of Potassium sorbate beyond traditional food preservation. Studies have explored its antimicrobial properties in medical settings, where it is being investigated as a potential agent for surface disinfection and wound care. The compound's ability to inhibit microbial growth without causing harm to human cells makes it an attractive candidate for these applications. Additionally, researchers are exploring its role in preventing biofilm formation on medical devices, which is a significant concern in healthcare settings.

The pharmaceutical industry has also shown interest in Potassium sorbate due to its non-toxic nature and biodegradability. It is increasingly being used as a stabilizer in drug formulations, ensuring that active ingredients remain potent over time. Furthermore, its compatibility with various excipients makes it a versatile component in pharmaceutical manufacturing processes. These developments highlight the compound's broad utility and potential for innovation across different sectors.

Environmental considerations have further driven the adoption of Potassium sorbate as an eco-friendly alternative to synthetic preservatives. Its biodegradable nature minimizes environmental impact while maintaining efficacy. This aligns with global trends towards sustainable practices in food and pharmaceutical production. As industries continue to prioritize environmental responsibility, Potassium sorbate stands out as a solution that meets both performance and sustainability criteria.

The chemical stability of Potassium sorbate under various conditions has been another focus of recent studies. Researchers have examined its behavior under extreme temperatures and pH levels to understand how these factors influence its efficacy. Such investigations are crucial for optimizing its use in different applications and ensuring consistent performance across diverse environments. The findings from these studies contribute valuable insights into enhancing the compound's utility and reliability.

In conclusion, Potassium sorbate (CAS No. 590-00-1) is a multifaceted compound with significant implications for food preservation, pharmaceuticals, and environmental sustainability. Its ability to inhibit microbial growth while maintaining safety and stability makes it an invaluable additive across multiple industries. As research continues to uncover new applications and benefits, the compound's role in modern science and technology is poised to expand even further.